BENGHE Foundational & Exploratory

Check Availability & Pricing

WAM2layers: An In-depth Technical Guide to
Atmospheric Moisture Transport Modeling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: WAM2

Cat. No.: B1577313

For Researchers, Scientists, and Climate Analysts

This technical guide provides a comprehensive overview of the WAM2layers model, a powerful
open-source tool for atmospheric moisture transport analysis. This document delves into the
core principles, experimental workflows, and technical specifications of the model, offering a
detailed resource for researchers and scientists in atmospheric science, hydrology, and related
fields. The content is structured to provide clarity on the model's application, from data input to
the interpretation of results.

Core Principles of the WAM2layers Model

The Water Accounting Model - 2 layers (WAM2layers) is an Eulerian atmospheric moisture
tracking model designed to understand the movement of water vapor through the atmosphere.
[1][2][3] It operates on gridded atmospheric datasets, such as reanalysis data or climate model
output, to trace the origin and fate of atmospheric moisture.[1][2][3] The fundamental principle
behind WAM2layers is the conservation of moisture, where the model balances the moisture
entering, leaving, and stored within each grid cell.

The model simplifies the complex vertical structure of the atmosphere into two distinct layers, a
crucial feature that significantly improves computational efficiency compared to multi-layer
models.[2] This two-layer approach was adopted to overcome the limitations of the original
single-layer model, particularly in scenarios with strong directional wind shear.[2][3]
WAM2layers can be operated in two primary modes:
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o Forward Tracking: This mode tracks where evaporated moisture from a specific source
region subsequently precipitates.[1][4][5]

o Backward Tracking: This mode determines the evaporative sources of precipitation that falls
over a defined sink region.[1][4][5]

The latest major release, WAM2layers v3, represents a complete rewrite of the original model,
incorporating performance optimizations to handle the increasing resolution of modern
atmospheric datasets and to enhance user-friendliness and software sustainability.[1][2][6]

Governing Equations

The core of the WAM2layers model is a set of prognostic equations that describe the budget of
both total and "tagged" moisture within each grid cell for both the upper and lower atmospheric
layers. Tagged moisture refers to the water vapor originating from or destined for a specific
region of interest. The fundamental equation for the change in tagged moisture over time in a
grid cell is a function of horizontal and vertical fluxes, as well as sources (evaporation) and
sinks (precipitation).

Data Requirements and Model Specifications

The accuracy and resolution of the WAM2layers model's output are intrinsically linked to the
quality of the input data. The model is designed to be flexible with different gridded atmospheric
datasets, with a primary focus on the ERAS reanalysis dataset in its latest version.[1]

Input Data Specifications

The following table summarizes the typical input data required for a WAM2layers experiment,
with a focus on ERA5S data.
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Parameter

Description

Typical Spatial
Resolution
(ERADB)

Temporal
Resolution
(ERAD5)

Data Level

U-wind

component (u)

Zonal (east-west)
component of

wind velocity.

0.25° x 0.25°

Hourly

Pressure or

Model Levels

V-wind

component (v)

Meridional
(north-south)
component of

wind velocity.

0.25° x 0.25°

Hourly

Pressure or

Model Levels

Specific humidity
C)]

The mass of
water vapor per
unit mass of

moist air.

0.25° x 0.25°

Hourly

Pressure or

Model Levels

Surface pressure

(ps)

Atmospheric
pressure at the
surface of the
Earth.

0.25° x 0.25°

Hourly

Surface Level

Evaporation (e)

The flux of water
vapor from the
Earth's surface
to the

atmosphere.

0.25° x 0.25°

Hourly

Surface Level

Precipitation (p)

The flux of water
(in liquid or solid
form) from the
atmosphere to
the Earth's

surface.

0.25° x 0.25°

Hourly

Surface Level

Total column

water vapor

The total amount
of water vapor in
a column of air

from the surface

0.25° x 0.25°

Hourly

Single Level

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

to the top of the

atmosphere.

Note: While ERAS is the primary focus for WAM2layers v3, other datasets like ERA-Interim and
MERRAZ2 have been used with previous versions.[6]

Model Configuration and Assumptions

The configuration of a WAM2layers experiment involves defining a set of parameters that
govern the simulation. The key assumptions of the model are outlined in the table below.

Parameter/Assumption Description Rationale

Balances computational
The atmosphere is divided into  efficiency with the need to

Two-layer vertical structure ] ]
an upper and a lower layer. represent vertical wind shear.

[2]

The model calculates fluxes of ~ Computationally efficient for

Eulerian framework moisture through fixed grid tracking moisture over large
cells. areas and long periods.
Within each grid cell, tagged A simplifying assumption

Well-mixed atmosphere and untagged moisture are necessary for the Eulerian

assumed to be perfectly mixed. approach.

o Allows for rapid analysis of
WAM2layers uses pre-existing ) ] ]
) different scenarios and time
] atmospheric data and does not ) )
Offline model ) ] . periods without the need for
dynamically interact with a . )
i computationally expensive
climate model. _
climate model runs.

Simplifies the physics and

o _ The model primarily tracks reduces data requirements,
Neglect of liquid and ice water o )
water in its vapor phase. though this can be a source of
error.

Experimental Protocols
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The execution of a WAM2layers experiment follows a structured, two-step process:
preprocessing and tracking.[1][3] This workflow is consistent for both forward and backward
tracking experiments.

Preprocessing Protocol

The preprocessing step is designed to prepare the input atmospheric data for the tracking
algorithm. This involves collapsing the multi-level atmospheric data into the two-layer vertical
grid of the model and calculating the necessary fluxes.

» Data Acquisition: Obtain the required atmospheric data (see Table 1) for the desired temporal
and spatial domain from a data repository such as the Copernicus Climate Data Store for
ERAS5.[7]

» Vertical Integration: Vertically integrate the high-resolution atmospheric data (e.g., wind
components and specific humidity on multiple pressure or model levels) into the two model
layers.

e Flux Calculation: Calculate the horizontal moisture fluxes for each of the two layers and the
vertical flux between them.

o Output Generation: Store the preprocessed data, which includes the moisture content of
each layer and the fluxes between grid cells, in a format ready for the tracking step.

Tracking Protocol

The tracking step utilizes the preprocessed data to trace the movement of tagged moisture
through the atmosphere over time.

o Configuration: Define the parameters of the tracking experiment in a configuration file. This
includes:

o Tracking direction: Forward or backward.

o Tagging region: The geographical area of interest for the source (forward) or sink
(backward) of moisture.

o Time period: The start and end dates for the tracking simulation.
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o Input data path: The location of the preprocessed data.

o Output data path: The directory where the tracking results will be saved.

o Model Execution: Run the WAM2layers tracking script, which iteratively calculates the
movement of tagged moisture from one time step to the next based on the preprocessed
fluxes.

o Output Analysis: The model outputs gridded data that quantifies the amount of tracked
moisture that precipitates (forward) or evaporates (backward) in each grid cell. This data can
then be visualized and analyzed to identify moisture pathways and source-sink relationships.

Visualization of Workflows and Logical
Relationships

The following diagrams, generated using the DOT language, illustrate the key workflows and
logical relationships within the WAM2layers model.
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Core logical flow of the WAM2layers model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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moisture-transport]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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